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Compound of Interest

Compound Name: Methoxy-X04

Cat. No.: B1676419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxy-X04 is a fluorescent probe that has become an invaluable tool for the detection and
guantification of amyloid-f3 (AB) plaques, neurofibrillary tangles (NFTs), and cerebrovascular
amyloid.[1][2][3] As a derivative of Congo red, Methoxy-X04 is highly lipophilic, allowing it to
readily cross the blood-brain barrier for in vivo imaging applications in animal models.[4][5] Its
specific binding to the B-sheet conformation of amyloid fibrils results in a strong fluorescent
signal, making it ideal for visualization with confocal and multiphoton microscopy. This
document provides detailed application notes and protocols for the effective use of Methoxy-
X04 in neuroscience research and drug development.

Properties of Methoxy-X04

Methoxy-X04 exhibits several key properties that make it a superior probe for amyloid imaging.
It possesses a high binding affinity for ApB fibrils and stains plaques and tangles with good
specificity, resulting in high-contrast images with minimal background staining.
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Property Value Reference
Molecular Weight 344.4 g/mol

Formula C23H2003

Excitation Maximum (Aex) 370 nm

Emission Maximum (Aem) 452 nm

In Vitro Binding Affinity (Ki) for 6.8 nM

Ap fibrils

Solubility

Soluble to 100 mM in DMSO

and 10 mM in ethanol

Storage

Store at +4°C

Experimental Workflows
In Vivo Imaging Workflow

The following diagram outlines the typical workflow for in vivo imaging of amyloid plagues in

transgenic mouse models using Methoxy-X04.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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